Cas no 1366303-50-5 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid
• CAS No: 1366303-50-5
• MF: C₁₉H₂₃NO₅
• MW: 345.389625787735
• CID: 6540425
• PubChem ID: 165960686
• Update Time: 2025-07-19

(3R)-3-{(tert-butoxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid
• 1366303-50-5
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(6-methoxynaphthalen-2-yl)propanoic acid
• EN300-1163453

• Inchi： 1S/C19H23NO5/c1-19(2,3)25-18(23)20-16(11-17(21)22)14-6-5-13-10-15(24-4)8-7-12(13)9-14/h5-10,16H,11H2,1-4H3,(H,20,23)(H,21,22)/t16-/m1/s1
• InChI Key： DWZGLYPCZCFGNS-MRXNPFEDSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC2C=C(C=CC=2C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 345.15762283g/mol
• Monoisotopic Mass: 345.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-{(tert-butoxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid (CAS No. 1366303-50-5)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid (CAS No. 1366303-50-5) is a chiral intermediate of significant interest in pharmaceutical and organic chemistry. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 6-methoxynaphthalene moiety, makes it a versatile building block for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in peptide synthesis, enzyme inhibition, and small-molecule therapeutics. The growing demand for chiral intermediates in asymmetric synthesis further underscores its relevance.

One of the key reasons for the popularity of CAS No. 1366303-50-5 is its role in the synthesis of bioactive molecules. The Boc-protected amino acid derivative is particularly valuable in medicinal chemistry, where it serves as a precursor for compounds targeting inflammatory diseases and central nervous system (CNS) disorders. Recent trends in drug development emphasize the need for high-purity chiral intermediates, and this compound fits perfectly into that narrative. Its 6-methoxynaphthalene component is also notable for its fluorescence properties, which are exploited in probe design and biochemical assays.

From a synthetic perspective, (3R)-3-{(tert-butoxy)carbonylamino}-3-(6-methoxynaphthalen-2-yl)propanoic acid is often discussed in the context of stereoselective synthesis and green chemistry. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce such intermediates, including catalytic asymmetric hydrogenation and enzymatic resolution. These methods align with the broader industry shift toward sustainable chemistry, a topic that dominates many scientific forums and search queries.

Another area of interest is the compound’s potential in cancer research. The naphthalene scaffold is a common feature in many anticancer agents, and modifications to its structure can lead to novel therapeutics. Researchers investigating tyrosine kinase inhibitors or HDAC inhibitors often explore derivatives of this compound. Additionally, its carboxylic acid functionality allows for further derivatization, making it a flexible tool in structure-activity relationship (SAR) studies.

In summary, CAS No. 1366303-50-5 represents a critical intermediate in modern drug discovery. Its applications span peptide chemistry, fluorescence labeling, and targeted therapy development, making it a subject of ongoing research. As the pharmaceutical industry continues to prioritize chiral purity and sustainable synthesis, this compound will likely remain a focal point for innovation. For those searching for high-quality Boc-protected amino acids or naphthalene derivatives, this molecule offers a compelling combination of utility and versatility.